Enzyme Substrate Specificity Boundary: ELOVL5 Activity Ceases Beyond C20–C22
Human ELOVL5 (HELO1) catalyzes the elongation of C18 and C20 polyunsaturated fatty acyl-CoAs but does not elongate C22 acyl-CoAs [1]. This establishes 3-oxo-docosa-7,10,13,16,19-all-cis-pentaenoyl-CoA (C22 3-oxo-CoA) as the terminal product of ELOVL5 activity and a direct substrate for subsequent peroxisomal β-oxidation steps in DHA synthesis. In contrast, the C22 non-3-oxo analog docosa-7,10,13,16,19-pentaenoyl-CoA serves as a substrate for ELOVL2, which produces 3-oxo-tetracosapentaenoyl-CoA [2]. This specificity demarcation means that studies on the regulation of DHA biosynthesis require the exact 3-oxo C22 intermediate; substitution with C20 or C24 3-oxo-CoAs would bypass the critical ELOVL5/ELOVL2 substrate boundary and yield irrelevant kinetic data.
| Evidence Dimension | ELOVL5 substrate chain-length preference |
|---|---|
| Target Compound Data | C22 3-oxo-DPA-CoA (product of C20 EPA-CoA elongation) |
| Comparator Or Baseline | C22 DPA-CoA (non-3-oxo) and C24 3-oxo-tetracosapentaenoyl-CoA (ELOVL2 product) |
| Quantified Difference | Qualitative: ELOVL5 elongates C20 → C22 but not C22 → C24; ELOVL2 elongates C22 → C24 [1][2] |
| Conditions | Heterologous expression in S. cerevisiae; substrate conversion monitored by GC analysis |
Why This Matters
Ensures procurement of the correct 3-oxo-CoA species for accurate enzymology of the ELOVL5-catalyzed step, avoiding cross-reactivity with ELOVL2 that would confound results.
- [1] Leonard AE, Bobik EG, Dorado J, Kroeger PE, Chuang LT, Thurmond JM, Parker-Barnes JM, Das T, Huang YS, Mukerji P. Cloning of a human cDNA encoding a novel enzyme involved in the elongation of long-chain polyunsaturated fatty acids. Biochem J. 2000 Sep 15;350 Pt 3(Pt 3):765-70. PMID: 10970790. View Source
- [2] Leonard AE, Kelder B, Bobik EG, Chuang LT, Lewis CJ, Kopchick JJ, Mukerji P, Huang YS. Identification and expression of mammalian long-chain PUFA elongation enzymes. Lipids. 2002 Aug;37(8):733-40. doi: 10.1007/s11745-002-0955-6. PMID: 12371744. View Source
